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"185629-22-5
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- InChI:
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InChI=1S/C23H26FNO4/c1-22(2)9-10-23(3,4)16-11-13(5-7-15(16)22)19(26)20(27)25-18-8-6-14(21(28)29)12-17(18)24/h5-8,11-12,19,26H,9-10H2,1-4H3,(H,25,27)(H,28,29)
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BMS 189961 is an agonist of retinoic acid receptor ɣ (RARɣ; EC50 = 30 nM in a transactivation assay). It is selective for RARɣ over RARβ (EC50 = 1,000 nM). In vitro, BMS 189961 decreases long bone growth and digit formation of isolated mouse embryonic limb buds when used at concentrations of 0.01 and 0.1 µM. Topical administration of BMS 189661 (40 nmol) increases the skin expression of retinoid metabolism-related genes, including Rdh10, Crabp2, and Krt4, as well as epidermal barrier genes, including Spink5, Klk5, and Klk7, in mice.